Cas no 182191-18-0 (Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester)

182191-18-0 structure
Product name:Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester
CAS No:182191-18-0
MF:C24H26F4O2
MW:422.455661296844
CID:1374344
Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester
- Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenyl ester
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- Inchi: 1S/C24H26F4O2/c1-2-3-4-5-15-6-8-16(9-7-15)17-10-11-19(20(25)12-17)24(29)30-18-13-21(26)23(28)22(27)14-18/h10-16H,2-9H2,1H3/t15-,16-
- InChI Key: SOPJTOJYONWNMX-WKILWMFISA-N
- SMILES: C(OC1=CC(F)=C(F)C(F)=C1)(=O)C1=CC=C([C@@H]2CC[C@@H](CCCCC)CC2)C=C1F
Computed Properties
- Exact Mass: 422.18698
Experimental Properties
- Density: 1.180±0.06 g/cm3(Predicted)
- Boiling Point: 477.0±45.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 2-fluoro-4-(trans-4-pentylcyclohexyl)-, 3,4,5-trifluorophenylester Related Literature
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1. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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5. Water
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